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Compound of Interest

Compound Name: BBrCl

Cat. No.: B13756965

A comprehensive search of available scientific literature and chemical databases has revealed
no specific applications or established protocols for the use of diboromochloroborane (BBrCl) as
a Lewis acid catalyst in organic synthesis.

While boron trihalides such as boron tribromide (BBr3) and boron trichloride (BCls) are well-
established and potent Lewis acids frequently employed in a wide array of organic
transformations, their mixed halogen counterpart, BBrCl, does not appear to be a commonly
utilized reagent for catalysis. The reasons for its apparent lack of use in the synthetic literature
are not explicitly detailed but could be related to difficulties in its preparation, purification,
stability, or a lack of advantageous reactivity compared to the more readily available homo-
halogenated boron species.

Theoretical studies on mixed boron trihalides have been conducted to understand their Lewis
acidic properties relative to their parent trihalides. However, these computational investigations
do not translate to practical, documented applications in a laboratory setting for synthetic
purposes.

Therefore, it is not possible to provide detailed application notes, experimental protocols,
guantitative data tables, or mechanistic diagrams for the Lewis acid-catalyzed reactions of
BBrCIl as there is no foundational research to draw upon.

For researchers and drug development professionals interested in potent boron-based Lewis
acid catalysis, it is recommended to consult the extensive literature on the following well-
characterized catalysts:
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» Boron Tribromide (BBr3): Widely used for the cleavage of ethers and esters, as well as in
Friedel-Crafts reactions and other electrophilic activations.

» Boron Trichloride (BCls): A versatile Lewis acid for similar applications to BBrs, often with
differing selectivity. It is also used in the synthesis of other organoboron compounds.

e Boron Trifluoride Etherate (BFs:OEt2): A more conveniently handled liquid source of BFs3, it is
a workhorse catalyst for a vast range of reactions including aldol reactions, Diels-Alder
reactions, and glycosylations.

Should specific protocols for these more common boron trihalide Lewis acids be of interest,
detailed information can be provided.

 To cite this document: BenchChem. [Application Notes and Protocols: Lewis Acid Catalysis
with Dibromochloroborane (BBrCl)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13756965#lewis-acid-catalysis-with-bbrcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem conact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b13756965#lewis-acid-catalysis-with-bbrcl
https://www.benchchem.com/product/b13756965#lewis-acid-catalysis-with-bbrcl
https://www.benchchem.com/product/b13756965#lewis-acid-catalysis-with-bbrcl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13756965?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13756965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13756965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

